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Compound of Interest

Compound Name: 2-Aminopentan-1-ol

Cat. No.: B096186 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Aminopentan-1-ol for Research and

Development Professionals

Introduction
2-Aminopentan-1-ol, also known as DL-Norvalinol, is a valuable chiral building block in the

fields of chemical synthesis and drug development.[1] Its bifunctional nature, possessing both a

primary amine and a primary alcohol, makes it a versatile intermediate for constructing complex

molecular architectures. However, the same chemical reactivity that makes it useful also

necessitates a comprehensive understanding of its hazards. This guide provides a detailed

framework for the safe handling, storage, and emergency management of 2-Aminopentan-1-
ol, grounded in established safety protocols and scientific principles. It is intended for

researchers, scientists, and drug development professionals who work with this compound in a

laboratory setting. Adherence to these guidelines is critical not only for regulatory compliance

but for fostering a culture of safety and scientific integrity.

Section 1: Hazard Identification and Risk
Assessment
A thorough risk assessment is the cornerstone of safe laboratory practice. For 2-
Aminopentan-1-ol, this involves a clear understanding of its toxicological properties,

physicochemical hazards, and potential routes of exposure.
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1.1: GHS Classification Summary
2-Aminopentan-1-ol is classified under the Globally Harmonized System (GHS) as a

hazardous substance. Depending on its concentration and the supplier, the specific

classifications can vary slightly, but they consistently point to its corrosive, irritant, and

flammable nature.[2]

Hazard Class GHS Category
Hazard
Statement

Pictogram Signal Word

Skin Corrosion /

Irritation
Category 1B / 2

H314: Causes

severe skin

burns and eye

damage / H315:

Causes skin

irritation

Corrosive /

Exclamation

Mark

Danger /

Warning

Serious Eye

Damage / Eye

Irritation

Category 1 / 2A

H318: Causes

serious eye

damage / H319:

Causes serious

eye irritation

Corrosive /

Exclamation

Mark

Danger /

Warning

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Exclamation

Mark
Warning

Acute Toxicity

(Inhalation)
Category 4

H332: Harmful if

inhaled

Exclamation

Mark
Warning

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor

Flame Warning

Note: The severity of the hazard classification (e.g., Skin Corrosion 1B vs. Skin Irritation 2) can

depend on the data source and purity of the substance.[2][3] Always refer to the specific Safety

Data Sheet (SDS) provided by the manufacturer.
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1.2: Toxicological Profile
The primary health risks associated with 2-Aminopentan-1-ol stem from its corrosive and

irritant properties. The basicity of the amine group and the reactivity of the alcohol group

contribute to its ability to damage biological tissues upon contact.

Dermal (Skin) and Ocular (Eye) Exposure: Direct contact is the most common exposure

route in a laboratory setting. The compound can cause severe skin burns and serious eye

damage, potentially leading to irreversible injury.[2][4] The mechanism involves the

saponification of fats and extraction of moisture from tissues, leading to cell death and

inflammation. Even at lower concentrations, it is irritating to the skin and eyes.[1][3]

Inhalation: Vapors or mists of 2-Aminopentan-1-ol are harmful if inhaled and can cause

irritation to the respiratory system.[3] Symptoms may include coughing, shortness of breath,

and a burning sensation in the throat.[5]

Ingestion: Ingestion can cause burns to the mouth, throat, and stomach.[4] Given its toxicity,

ingestion must be treated as a medical emergency.

1.3: Physicochemical Hazards
The flammability of 2-Aminopentan-1-ol presents a significant safety risk that dictates specific

handling and storage protocols.

Flammability: With a flash point around 96-101°C (205-214°F), it is classified as a flammable

liquid.[6][7] This means it can emit enough vapor to form an ignitable mixture with air at or

above this temperature.

Vapor Explosion Hazard: The vapors are heavier than air and can travel a considerable

distance to a source of ignition and "flash back".[8] It is crucial to control all potential ignition

sources in areas where this chemical is handled or stored.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to risk mitigation is essential. The hierarchy of controls prioritizes the

most effective measures for reducing or eliminating hazards.
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Hierarchy of Controls for 2-Aminopentan-1-ol

Elimination
(Not feasible for required research)

Substitution
(Use less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

2.1: Primary Engineering Controls
Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the worker.

Chemical Fume Hood: All procedures involving the handling of 2-Aminopentan-1-ol,
including weighing, transferring, and use in reactions, must be performed inside a certified

chemical fume hood. This is non-negotiable. The fume hood's primary function is to capture

and exhaust vapors, preventing inhalation exposure and keeping flammable concentrations

from building up in the laboratory.[4]
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Ventilation: Storage areas, such as chemical cabinets, must be well-ventilated to prevent the

accumulation of flammable vapors.[8] Ensure that eyewash stations and safety showers are

readily accessible and located near the workstation.[8]

2.2: Personal Protective Equipment (PPE) Protocol
PPE is the last line of defense and must be used in conjunction with engineering controls.

Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side

shields are required. For procedures with a higher risk of splashing (e.g., transferring

volumes >100 mL, heating), chemical splash goggles and a full-face shield must be worn

over the goggles.[9]

Skin Protection:

Gloves: Chemically resistant gloves are mandatory. Nitrile or neoprene gloves are suitable

for incidental contact.[10] Always check the manufacturer's compatibility chart and be

aware of the breakthrough time. Never wear potentially contaminated gloves outside the

laboratory area, and inspect them for tears or holes before each use.[11]

Protective Clothing: A flame-resistant lab coat, fully buttoned, is required. An apron made

of a chemically impervious material (e.g., PVC) should be worn over the lab coat during

large-scale operations.[9] Do not wear open-toed shoes or shorts in the laboratory.[11]

Respiratory Protection: The use of a fume hood should preclude the need for respiratory

protection during routine use. However, for emergency situations like a large spill, or if

engineering controls fail, a NIOSH-approved respirator with an organic vapor/ammonia

cartridge may be necessary.[4] Personnel must be properly trained and fit-tested before

using a respirator.[12]
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Task Assessment:
Handling 2-Aminopentan-1-ol

Is task performed
in a certified
fume hood?

Small Scale?
(<100mL, no heating)

Yes

STOP WORK
Consult EHS.

Do not proceed.

No

Large Scale or
Splash/Aerosol Risk?

No

Minimum PPE:
- Safety Glasses (side shields)

- Nitrile Gloves
- Lab Coat

Yes

No

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Chem-Resistant Apron

- Double Gloves (optional)

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Aminopentan-1-ol.

Section 3: Standard Operating Procedures (SOPs)
for Handling and Storage
3.1: General Handling Procedures

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure the fume hood is

operational and the sash is at the appropriate height. Clear the workspace of any

unnecessary items.

PPE Donning: Put on all required PPE as determined by your risk assessment.

Dispensing: Ground and bond the container and receiving equipment to prevent static

discharge. Perform all transfers of the chemical over a secondary containment tray to control

potential drips or spills.

Heating: If heating is required, use a heating mantle or oil bath with temperature control.

Never use an open flame.
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Post-Handling: Tightly cap the container immediately after use. Decontaminate the work

surface.

Hygiene: Remove gloves using the proper technique to avoid self-contamination. Wash

hands thoroughly with soap and water after handling the chemical and before leaving the

laboratory.[11]

3.2: Storage Requirements
Proper storage is critical for preventing fires, accidental releases, and degradation of the

material.

Parameter Requirement Rationale

Location

Store in a designated, well-

ventilated corrosives and/or

flammables cabinet.[4][8]

To prevent accumulation of

flammable vapors and provide

fire resistance.

Temperature

Keep in a cool, dry place away

from direct sunlight and heat

sources.[8]

To minimize vapor pressure

and prevent thermal

decomposition.

Container
Keep container tightly closed

and properly sealed.[8][13]

To prevent vapor release,

contamination, and potential

reaction with air or moisture.

Incompatibilities

Segregate from strong

oxidizing agents, acids, acid

anhydrides, and acid chlorides.

[4][8]

To prevent violent exothermic

reactions, which can lead to

fire or explosion.

Labeling

Ensure containers are clearly

labeled with the chemical

name and all relevant GHS

hazard pictograms.

To ensure clear identification

and immediate hazard

recognition.

3.3: Waste Disposal
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All waste materials contaminated with 2-Aminopentan-1-ol, including empty containers,

absorbent materials from spills, and contaminated PPE, must be treated as hazardous waste.

[4][12]

Collect waste in a designated, properly labeled, leak-proof container.

Do not mix with incompatible waste streams.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.

Section 4: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures.

4.1: First Aid Measures
The guiding principle is immediate and copious flushing with water for skin and eye exposures.

[14][15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[4][8] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area

with soap and plenty of water for at least 15 minutes.[8][14] Seek immediate medical

attention.

Inhalation: Move the victim to fresh air at once.[8][14] If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration (use a barrier device). Seek

immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[4][8] Rinse mouth with water. If the person is conscious,

have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately.[4][15]

4.2: Accidental Release and Spill Cleanup
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Response Path

Spill Occurs

Assess Situation
(Size, Location, Hazard)

Alert Personnel
in Immediate Area

Is it a Minor Spill?
(<100mL, Contained,

No Immediate Danger)

Trained Personnel Cleanup
(Use Spill Kit, PPE)

Yes

Major Spill
EVACUATE AREA

No

Secure the Area
(Close doors, post warnings)

CONTACT EHS / 911
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Caption: Initial Response Decision Tree for a Chemical Spill.
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Minor Spill Cleanup (<100 mL, inside a fume hood):

Ensure you are wearing appropriate PPE, including double gloves, goggles, and a lab

coat.

Control all ignition sources.[16]

Contain the spill by covering it with an inert absorbent material like sand, vermiculite, or a

commercial chemical absorbent.[12] Work from the outside in to prevent spreading.

Using non-sparking tools, carefully scoop the absorbed material into a designated

hazardous waste container.[5]

Decontaminate the spill surface with a mild detergent and water, then wipe dry.

Package and label all contaminated materials (including PPE) for hazardous waste

disposal.[12]

Major Spill Cleanup (>100 mL or any spill outside a fume hood):

DO NOT attempt to clean it up yourself.[17]

Immediately alert everyone in the area and evacuate.[12]

If the spill is flammable, turn off any nearby ignition sources if it is safe to do so.[16]

Close the laboratory doors to contain the vapors.

From a safe location, call your institution's emergency number or 911.[17]

Provide the dispatcher with the chemical name, quantity spilled, and exact location.

Wait for the emergency response team to arrive.

4.3: Fire Response
If a small fire occurs and you are trained to use a fire extinguisher, use a CO2, dry chemical,

or alcohol-resistant foam extinguisher.[4]
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For any fire that cannot be immediately extinguished, or if 2-Aminopentan-1-ol containers

are exposed to fire, activate the fire alarm, evacuate the area, and call 911.[9]

Do not attempt to fight a large fire. Vapors can form explosive mixtures with air, and

containers may explode when heated.[8]

Section 5: Summary of Key Safety Data
Table 1: Physicochemical Properties

Property Value Source(s)

Molecular Formula C₅H₁₃NO [1][3]

Molecular Weight 103.16 g/mol [3]

Appearance
Colorless liquid or crystalline

solid
[1]

Boiling Point 194-195 °C [1]

Melting Point 44-48 °C [6]

Flash Point
~96-101 °C (205-214 °F)

(closed cup)
[6][7]

Density ~0.922 g/mL at 25 °C [1]

Solubility
Soluble in water and some

organic solvents (e.g., ethanol)
[1]

Conclusion
2-Aminopentan-1-ol is an indispensable tool in modern organic synthesis and medicinal

chemistry. Its hazardous properties, however, demand a disciplined and informed approach to

safety. By integrating the principles of risk assessment, engineering controls, proper PPE

usage, and emergency preparedness into all workflows, researchers can handle this

compound effectively and safely. A proactive safety culture, where every individual takes

responsibility for their own safety and the safety of their colleagues, is the ultimate guarantor of

a secure research environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b096186?utm_src=pdf-body
https://datasheets.scbt.com/sc-239022.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/249017
https://pubchem.ncbi.nlm.nih.gov/compound/249017
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/534579
https://www.sigmaaldrich.com/TW/zh/product/aldrich/534579
https://www.sigmaaldrich.com/KR/ko/product/aldrich/534587
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://www.benchchem.com/product/b096186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
ChemBK. (2024). 2-aminopentan-1-ol - Introduction.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 249017, 2-Amino-1-pentanol.
Fisher Scientific. (2024). Safety Data Sheet - 5-Amino-1-pentanol, 50 wt.% aqueous solution.
Nippon Nyukazai Co., Ltd. (2018). Safety Data Sheet - AMINO ALCOHOL EA.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 249017, 2-Amino-1-pentanol.
The National Institute for Occupational Safety and Health (NIOSH), CDC. (n.d.). First Aid
Procedures for Chemical Hazards.
Princeton University Environmental Health & Safety. (n.d.). Chemical Spill Procedures.
University of Manitoba Environmental Health and Safety. (n.d.). Chemical Spill Response
Procedure.
Chem Klean. (n.d.). Chemical Spill Procedures - Step By Step Guide.
University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures.
New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedures.
University of Bath. (n.d.). Safe working in laboratories.
Carl ROTH. (2017). Safety Data Sheet: 1-Pentanol.
University of Florida Environmental Health & Safety. (2018). Guidelines for Storage of
Flammable Alcohols in Laboratory Refrigerators and Freezers.
University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 04:
Proper Storage of Chemicals in Laboratories.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 75634, 5-Amino-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]

2. tcichemicals.com [tcichemicals.com]

3. 2-Amino-1-pentanol | C5H13NO | CID 249017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b096186?utm_src=pdf-body
https://www.benchchem.com/product/b096186?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-aminopentan-1-ol
https://www.tcichemicals.com/BE/en/sds/A0684_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/249017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

6. (R)-(-)-2-氨基-1-戊醇 97% | Sigma-Aldrich [sigmaaldrich.com]

7. (S)-(+)-2-Amino-1-pentanol 97 22724-81-8 [sigmaaldrich.com]

8. assets.thermofisher.cn [assets.thermofisher.cn]

9. datasheets.scbt.com [datasheets.scbt.com]

10. Laboratory Safety Manual [ehs.cornell.edu]

11. Safe working in laboratories [bath.ac.uk]

12. ehs.princeton.edu [ehs.princeton.edu]

13. Article - Laboratory Safety Manual - ... [policies.unc.edu]

14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

15. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

16. umanitoba.ca [umanitoba.ca]

17. Chemical Exposure and Spill Response Procedures | New Mexico State University
[safety.nmsu.edu]

To cite this document: BenchChem. [Safety and handling precautions for 2-Aminopentan-1-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096186#safety-and-handling-precautions-for-2-
aminopentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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